Cas no 2411267-57-5 (2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone)

• Product Name: 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone
• CAS No: 2411267-57-5
• MF: C₁₅H₁₈ClNO₃S
• MW: 327.826322078705
• CID: 5414545
• PubChem ID: 146102488
• Update Time: 2025-07-21

2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• EN300-7560168
• 2411267-57-5
• 5-(2-chloropropanoyl)-3a-phenyl-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione
• Z3433754946
• 2-Chloro-1-(2,2-dioxo-3a-phenyl-3,4,6,6a-tetrahydro-1H-thieno[3,4-c]pyrrol-5-yl)propan-1-one
• 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone

• Inchi： 1S/C15H18ClNO3S/c1-11(16)14(18)17-7-13-8-21(19,20)10-15(13,9-17)12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3
• InChI Key： AACWYGYZYRZPAC-UHFFFAOYSA-N
• SMILES： C(N1CC2(C3=CC=CC=C3)CS(=O)(=O)CC2C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 327.0695923g/mol
• Monoisotopic Mass: 327.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.4±50.0 °C(Predicted)
• pka: -1.08±0.40(Predicted)

Additional information on 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone

Introduction to 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone (CAS No. 2411267-57-5)

2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone, identified by its CAS number 2411267-57-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural motif characterized by a fused heterocyclic system, which includes a thienopyrrole core linked to a chlorinated propanone moiety. The presence of multiple functional groups and its complex spatial arrangement make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural framework of 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone incorporates elements that are frequently associated with bioactive molecules. Specifically, the thienopyrrole ring system is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds with potential pharmacological activity. The tetrahydro-dioxolane substituent further enhances the complexity of the molecule, introducing additional conformational flexibility that could influence its biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. In particular, studies have highlighted the potential of thienopyrrole derivatives as modulators of enzyme activity and receptor binding. The chlorinated propanone group in 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone may play a crucial role in mediating interactions with biological targets, possibly through dipole-dipole interactions or hydrogen bonding.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the intricate heterocyclic core. The introduction of the chloro substituent at the 2-position of the propanone moiety is particularly critical, as it may influence both the reactivity and selectivity of subsequent functionalization.

From a pharmacological perspective, 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone (CAS No. 2411267-57-5) has shown promise in preliminary in vitro assays. Researchers have been particularly interested in its potential as an inhibitor of key enzymes involved in inflammatory pathways. The unique combination of structural features may allow it to interact with target proteins in a manner distinct from existing therapeutics, offering a novel approach to treating various diseases.

The development of new synthetic methodologies has also been instrumental in facilitating the exploration of derivatives based on this core structure. Advances in flow chemistry and continuous manufacturing have enabled scalable production processes for complex molecules like 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone, which is essential for both academic research and industrial applications. These innovations are likely to accelerate the discovery pipeline for next-generation pharmaceuticals.

In conclusion, 2-Chloro-1-(tetrahydro-2,2-dioxido-3a-phenyl-1H-thieno[3,4-c]pyrrol-5(3H)-yl)-1-propanone represents a structurally intriguing compound with significant potential in medicinal chemistry. Its complex architecture and functional diversity make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an important role in addressing unmet medical needs.